Cas no 1856912-90-7 ((3-Iodophenyl)methanethiol)

• Product Name: (3-Iodophenyl)methanethiol
• CAS No: 1856912-90-7
• MF: C₇H₇IS
• MW: 250.099952936172
• CID: 5707668
• PubChem ID: 71775553
• Update Time: 2025-06-13

(3-Iodophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288257
• SCHEMBL14081656
• 1856912-90-7
• (3-IODOPHENYL)METHANETHIOL
• (3-Iodophenyl)methanethiol

• Inchi： 1S/C7H7IS/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2
• InChI Key： CSPSYRVKQAVVES-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CS

Computed Properties

• Exact Mass: 249.93132g/mol
• Monoisotopic Mass: 249.93132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on (3-Iodophenyl)methanethiol

Research Briefing on (3-Iodophenyl)methanethiol (CAS: 1856912-90-7) in Chemical Biology and Pharmaceutical Applications

The compound (3-Iodophenyl)methanethiol (CAS: 1856912-90-7) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This thiol-containing aromatic compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the context of targeted covalent inhibitors and radiopharmaceuticals.

Recent studies have focused on the utility of (3-Iodophenyl)methanethiol as a precursor for the development of PET (Positron Emission Tomography) tracers. The iodine moiety at the meta-position allows for straightforward radioiodination, making this compound particularly valuable for molecular imaging applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into a novel tau protein imaging agent for Alzheimer's disease research.

In synthetic chemistry applications, (3-Iodophenyl)methanethiol has shown promise as a key intermediate in the preparation of sulfur-containing heterocycles. A recent publication in Organic Letters (2024) described its use in a copper-catalyzed thiolation reaction to construct benzothiophene derivatives with potential anticancer activity. The reactivity of both the thiol and iodo groups enables diverse functionalization strategies that are being explored in multiple research programs.

From a safety and pharmacological perspective, new toxicological data has emerged regarding this compound. A 2024 preclinical study in Chemical Research in Toxicology reported that (3-Iodophenyl)methanethiol exhibits moderate cytotoxicity at concentrations above 50 μM in hepatic cell lines, suggesting the need for careful dose optimization in therapeutic applications. However, its metabolic stability appears favorable, with in vitro studies showing a half-life of over 4 hours in human liver microsomes.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 describing its use in PROTAC (Proteolysis Targeting Chimera) development. The thiol group serves as an effective linker for E3 ligase binders, while the iodoaryl moiety provides a handle for connecting target protein ligands. This dual functionality positions (3-Iodophenyl)methanethiol as a valuable scaffold in targeted protein degradation strategies.

Ongoing research is exploring the compound's potential in antimicrobial development. Preliminary results presented at the 2024 ACS Spring Meeting demonstrated that derivatives of (3-Iodophenyl)methanethiol exhibit promising activity against drug-resistant Staphylococcus aureus strains, with MIC values in the low micromolar range. The mechanism appears to involve disruption of bacterial membrane integrity through thiol-mediated processes.

In conclusion, (3-Iodophenyl)methanethiol (CAS: 1856912-90-7) represents a multifaceted chemical tool with growing importance in medicinal chemistry and chemical biology. Its applications span from molecular imaging to targeted therapeutics, with recent advances particularly highlighting its utility in covalent inhibitor design and protein degradation technologies. Future research directions likely include optimization of its physicochemical properties for improved drug-likeness and expansion of its applications in bioconjugation chemistry.